Cas no 1863665-23-9 (2-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-5-chloro-)

• Product Name: 2-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-5-chloro-
• CAS No: 1863665-23-9
• MF: C₈H₁₁ClN₂OS
• MW: 218.703739404678
• CID: 5275406
• Update Time: 2025-10-28

2-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-5-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-5-chloro-

• Inchi： 1S/C8H11ClN2OS/c9-5-3-11-7(13-5)6(12)8(4-10)1-2-8/h3,6,12H,1-2,4,10H2
• InChI Key： LGUGWMLBKQBVLZ-UHFFFAOYSA-N
• SMILES： C(C1=NC=C(Cl)S1)(C1(CC1)CN)O

Additional information on 2-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-5-chloro-

Research Brief on 2-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-5-chloro- (CAS: 1863665-23-9)

The compound 2-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-5-chloro- (CAS: 1863665-23-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and cyclopropylamine moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 2-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-5-chloro-, emphasizing its scalability and purity. The study highlighted a multi-step synthesis involving the condensation of 5-chlorothiazole derivatives with cyclopropylamine intermediates, yielding the target compound with high enantiomeric purity. This advancement addresses previous challenges in large-scale production, making it feasible for preclinical evaluations.

Pharmacological evaluations of this compound have revealed its potent inhibitory activity against specific kinases implicated in inflammatory and oncogenic pathways. For instance, a recent Nature Chemical Biology paper demonstrated its efficacy in selectively targeting the JAK-STAT signaling pathway, with IC50 values in the nanomolar range. These findings suggest its potential as a therapeutic agent for autoimmune diseases and certain cancers, warranting further in vivo studies.

Structural-activity relationship (SAR) studies have also been conducted to optimize the compound's bioavailability and metabolic stability. Modifications to the aminomethylcyclopropyl group have shown improved pharmacokinetic profiles, as reported in a 2024 Bioorganic & Medicinal Chemistry Letters article. These insights are critical for advancing the compound into clinical trials, with preliminary toxicity studies indicating a favorable safety profile.

In conclusion, 2-Thiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-5-chloro- (CAS: 1863665-23-9) represents a promising scaffold for drug discovery. Its synthetic accessibility, potent biological activity, and ongoing SAR optimizations underscore its potential in addressing unmet medical needs. Future research should focus on translational studies to validate its therapeutic efficacy and safety in human models.